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Compound of Interest

Compound Name: 4-tert-Butylanisole

Cat. No.: B1294814

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-tert-butylanisole (CAS 5396-38-
3), a substituted aromatic ether. It details the compound's chemical and physical properties,
provides an established synthesis protocol, and discusses its known applications. While direct
involvement in specific biological signaling or metabolic pathways has not been extensively
documented in publicly available literature, this guide explores the general reactivity and
potential metabolic fate of this class of compounds. The information is presented to support
researchers and professionals in organic synthesis, materials science, and early-stage drug
discovery.

Chemical and Physical Properties

4-tert-Butylanisole, also known as 1-(tert-butyl)-4-methoxybenzene, is a clear, colorless to
slightly yellow liquid.[1] Its core structure consists of a benzene ring substituted with a tert-butyl
group and a methoxy group at the para position. A comprehensive summary of its chemical and
physical properties is provided in Table 1.

Table 1: Chemical and Physical Properties of 4-tert-Butylanisole
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Property Value Reference(s)
CAS Number 5396-38-3 [2]
Molecular Formula C11H160 [2]
Molecular Weight 164.24 g/mol

Appearance Clear C(.)Iorless to slightly 1]

yellow liquid

Melting Point 18 °C [1]
Boiling Point 220.3 °C at 760 mmHg [1]
Density 0.938 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.503 [3]
Flash Point 88.2 °C [1]

Information not widely
Solubility available, expected to be

soluble in organic solvents.

LogP 2.99270 [1]

Synonyms: 1-(tert-butyl)-4-methoxybenzene, p-tert-Butylanisole, 4-Methoxy-tert-butylbenzene,
4-tert-Butylphenyl methyl ether.[2]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4-tert-butylanisole.
e 1H NMR Spectrum: The proton NMR spectrum is expected to show characteristic signals for

the tert-butyl protons (a singlet), the methoxy protons (a singlet), and the aromatic protons (a
pair of doublets).

e 13C NMR Spectrum: The carbon NMR will display distinct peaks for the carbons of the tert-
butyl group, the methoxy group, and the aromatic ring.
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« Infrared (IR) Spectrum: The IR spectrum will exhibit characteristic absorption bands for C-H
stretching of the alkyl and aromatic groups, C-O stretching of the ether linkage, and aromatic
C=C bending.

e Mass Spectrum (MS): The mass spectrum will show the molecular ion peak and
characteristic fragmentation patterns.

Synthesis of 4-tert-Butylanisole

A common and effective method for the synthesis of 4-tert-butylanisole is the Williamson
ether synthesis, starting from 4-tert-butylphenol.

Experimental Protocol: Williamson Ether Synthesis

This protocol is based on a literature procedure.

Materials:

4-tert-butylphenol (15.0 g)

Acetone (100 ml)

Methyl iodide (37.5 ml)

Potassium carbonate (83.0 g)

Diethyl ether

Procedure:

Dissolve 15.0 g of 4-tert-butylphenol in 100 ml of acetone in a round-bottom flask.

Add 37.5 ml of methyl iodide and 83.0 g of potassium carbonate to the solution.

Heat the reaction mixture at reflux for 20 hours.

After cooling, filter the reaction mixture to remove the solid potassium carbonate.

Concentrate the filtrate under reduced pressure.
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» Add diethyl ether to the residue to precipitate any remaining insoluble materials and filter
again.

o Concentrate the filtrate under reduced pressure.

 Purify the resulting residue by vacuum distillation to obtain 4-tert-butylanisole (yield: 15.5
9)-

Reactants
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Diagram 1: Williamson Ether Synthesis Workflow for 4-tert-Butylanisole.

Applications

The primary application of 4-tert-butylanisole is in organic synthesis.

e Reactant in Nucleophilic Substitution: It is utilized as a reactant in the nucleophilic

substitution of para-substituted phenol ethers, often in the presence of a hypervalent iodine
compound.[4]
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 Intermediate in Chemical Synthesis: It serves as an intermediate in the production of other
chemical compounds.[1]

» Fragrance Ingredient: Due to its sweet, floral odor, it is used as a fragrance ingredient in
perfumes, cosmetics, and personal care products.[1]

e Solvent: It finds application as a solvent in industrial processes for paints, coatings,
adhesives, and cleaning formulations.[1]

While it is listed as a chemical for active pharmaceutical ingredients, specific examples of its
use as a direct precursor in drug synthesis are not readily available in the literature.

Biological Activity and Toxicology

The toxicological properties of 4-tert-butylanisole have not been fully investigated.[5] No
acute toxicity information is available for this product.[5] There is no information available
regarding its mutagenic, reproductive, or developmental effects.[5]

It is important to note that related compounds, such as butylated hydroxyanisole (BHA), which
has a similar structure but with an additional hydroxyl group, are known for their antioxidant
properties. However, it cannot be assumed that 4-tert-butylanisole exhibits the same
biological activities.

Potential Metabolic & Degradation Pathways

There is no specific information on the metabolic or signaling pathways of 4-tert-butylanisole
in the reviewed literature. However, based on the metabolism of similar alkylphenols, a
hypothetical degradation pathway can be proposed. For instance, the degradation of 4-tert-
butylphenol by certain bacteria proceeds via a meta-cleavage pathway.[6] A potential initial step
in the metabolism of 4-tert-butylanisole could involve O-demethylation to form 4-tert-
butylphenol, which could then undergo further degradation.
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Diagram 2: Hypothetical Degradation Pathway of 4-tert-Butylanisole.

Conclusion

4-tert-Butylanisole is a well-characterized compound with established synthesis routes and
applications primarily in the fields of organic synthesis and materials science. While its direct
role in drug development and biological systems is not well-documented, its structural similarity
to other biologically active molecules suggests potential for future investigation. This guide
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provides a foundational understanding of its properties and synthesis to aid researchers in their
work with this compound. Further studies are warranted to fully elucidate its toxicological profile
and explore its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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